![molecular formula C14H10O B3089907 4'-Ethynyl-[1,1'-biphenyl]-4-ol CAS No. 1202355-37-0](/img/structure/B3089907.png)
4'-Ethynyl-[1,1'-biphenyl]-4-ol
Overview
Description
“4’-Ethynyl-[1,1’-biphenyl]-4-ol” is a chemical compound with the linear formula C6H5C6H4C≡CH . It is used as a general reagent in the alkynylation of indoles and C1 alkynylation of carbazoles .
Synthesis Analysis
The synthesis of “4’-Ethynyl-[1,1’-biphenyl]-4-ol” involves the alkynylation of indoles and C1 alkynylation of carbazoles . It is also used in the synthesis of [3,2=c]coumarin derivatives using visible-light-promoted radical alkyne insertion . A specific synthesis method involves the use of potassium carbonate in acetonitrile .Molecular Structure Analysis
The molecular structure of “4’-Ethynyl-[1,1’-biphenyl]-4-ol” is represented by the formula C14H10 . The molecular weight of the compound is 178.23 .Chemical Reactions Analysis
“4’-Ethynyl-[1,1’-biphenyl]-4-ol” is used in the alkynylation of indoles and C1 alkynylation of carbazoles . It is also used in the synthesis of [3,2=c]coumarin derivatives using visible-light-promoted radical alkyne insertion .Physical And Chemical Properties Analysis
The physical and chemical properties of “4’-Ethynyl-[1,1’-biphenyl]-4-ol” include a melting point of 88-91 °C . The density of the compound is predicted to be 1.06±0.1 g/cm3 .Scientific Research Applications
4'-Ethynyl-[1,1'-biphenyl]-4-ol is used in a variety of scientific research applications. It is commonly used as a substrate for enzyme-catalyzed reactions, as a reagent for organic synthesis, and as a component in molecular biology research. It is also used in the synthesis of other organic compounds, such as 4-ethynylbiphenyl-4-carboxylic acid, 4-ethynylbiphenyl-4-sulfonic acid, and 4-ethynylbiphenyl-4-phosphonic acid.
Mechanism of Action
Target of Action
It is used as a general reagent in the alkynylation of indoles and c1 alkynylation of carbazoles .
Mode of Action
The compound interacts with its targets through a process known as alkynylation . This involves the addition of an alkynyl group to a molecule, which can significantly alter its properties and reactivity. The exact changes resulting from this interaction depend on the specific target molecule and the context in which the reaction occurs .
Biochemical Pathways
The compound is used in the synthesis of [3,2=c]coumarin derivatives using visible-light-promoted radical alkyne insertion . This suggests that it may play a role in pathways involving these derivatives.
Result of Action
Given its use in the synthesis of [3,2=c]coumarin derivatives , it can be inferred that the compound may contribute to the properties and activities of these derivatives.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4’-Ethynyl-[1,1’-biphenyl]-4-ol . , suggesting that its activity and stability may be affected by exposure to certain environmental conditions.
Advantages and Limitations for Lab Experiments
The use of 4'-Ethynyl-[1,1'-biphenyl]-4-ol in laboratory experiments offers several advantages. It is relatively easy to synthesize, and it is stable in a variety of solvents. It is also relatively non-toxic and has been shown to be effective at inhibiting the enzymes COX-2 and cytochrome P450. However, it can be expensive to obtain, and there is limited information available regarding its long-term effects.
Future Directions
There are several potential future directions for research into 4'-Ethynyl-[1,1'-biphenyl]-4-ol. These include further investigation into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted into the synthesis of this compound and its use in organic synthesis. Finally, research could be conducted into the potential toxicity of this compound and its long-term effects.
Safety and Hazards
“4’-Ethynyl-[1,1’-biphenyl]-4-ol” may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapours/spray, and wear protective gloves/clothing/eye protection/face protection . In case of inhalation, it is advised to remove the person to fresh air and keep them comfortable for breathing .
properties
IUPAC Name |
4-(4-ethynylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h1,3-10,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DILPQBKOIIKSOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)C2=CC=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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